4-bromo-1-ethyl-N-(3,4,5-trimethoxyphenyl)-1H-pyrazole-3-carboxamide

• Molecular Formula: C15H18BrN3O4
• Molecular Weight: 384.22 g/mol
• IUPAC Name: 4-bromo-1-ethyl-N-(3,4,5-trimethoxyphenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H18BrN3O4/c1-5-19-8-10(16)13(18-19)15(20)17-9-6-11(21-2)14(23-4)12(7-9)22-3/h6-8H,5H2,1-4H3,(H,17,20)
• InChI Key: FRZWMYQNQRONFU-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=N1)C(=O)NC2=CC(=C(C(=C2)OC)OC)OC)Br

Description

4-bromo-1-ethyl-N-(3,4,5-trimethoxyphenyl)-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

The compound has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and diabetes. It has been reported to exhibit anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and pathways involved in these diseases. Additionally, it has been found to have a potential role in the treatment of type 2 diabetes by regulating glucose metabolism.

Mechanism of Action

The mechanism of action of 4-bromo-1-ethyl-N-(3,4,5-trimethoxyphenyl)-1H-pyrazole-3-carboxamide involves the inhibition of certain enzymes and pathways involved in various diseases. For instance, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and cancer. It also inhibits the activity of protein kinase B (Akt), a pathway involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects
The compound has been found to have various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in inflammation. It also inhibits the proliferation and migration of cancer cells by inducing cell cycle arrest and apoptosis. Moreover, it regulates glucose metabolism by activating the AMP-activated protein kinase (AMPK) pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-bromo-1-ethyl-N-(3,4,5-trimethoxyphenyl)-1H-pyrazole-3-carboxamide in lab experiments is its potential therapeutic applications in various diseases. Additionally, it has been found to have low toxicity and high stability in vitro. However, one limitation is the lack of in vivo studies to confirm its efficacy and safety in animal models and humans.

Future Directions

There are several future directions for the study of this compound. Firstly, further research is needed to investigate its potential therapeutic applications in various diseases, including cancer, inflammation, and diabetes. Secondly, in vivo studies are needed to confirm its efficacy and safety in animal models and humans. Thirdly, the development of analogs and derivatives of this compound may lead to the discovery of more potent and selective compounds with fewer side effects. Finally, the use of advanced techniques such as molecular docking and virtual screening may aid in the discovery of new targets and mechanisms of action for this compound.
Conclusion
In conclusion, 4-bromo-1-ethyl-N-(3,4,5-trimethoxyphenyl)-1H-pyrazole-3-carboxamide is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of this compound in various diseases and to develop more potent and selective analogs and derivatives.

Synthesis Methods

The synthesis of 4-bromo-1-ethyl-N-(3,4,5-trimethoxyphenyl)-1H-pyrazole-3-carboxamide involves the reaction of 4-bromo-1-ethyl-1H-pyrazole-3-carboxylic acid with 3,4,5-trimethoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain the final compound.